N-(1-isobutyryl-1,2,3,4-tetrahydroquinolin-6-yl)-2,4-dimethoxybenzamide

• IUPAC Name: 2,4-dimethoxy-N-[1-(2-methylpropanoyl)-3,4-dihydro-2H-quinolin-6-yl]benzamide
• InChI: InChI=1S/C22H26N2O4/c1-14(2)22(26)24-11-5-6-15-12-16(7-10-19(15)24)23-21(25)18-9-8-17(27-3)13-20(18)28-4/h7-10,12-14H,5-6,11H2,1-4H3,(H,23,25)
• InChI Key: HGXASFANLKQRJM-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C(=O)N1CCCC2=C1C=CC(=C2)NC(=O)C3=C(C=C(C=C3)OC)OC
• Molecular Formula: C22H26N2O4
• Molecular Weight: 382.5 g/mol

Description

N-(1-isobutyryl-1,2,3,4-tetrahydroquinolin-6-yl)-2,4-dimethoxybenzamide, also known as IBTQ, is a synthetic compound that has gained significant attention in scientific research due to its potential therapeutic applications. IBTQ has been found to exhibit various biochemical and physiological effects, making it a promising candidate for the development of new drugs.

Scientific Research Applications

• Cellular Proliferation in Tumors : A study evaluated the use of a cellular proliferative marker, closely related to the queried compound, for imaging tumor proliferation in patients with malignant neoplasms using PET imaging. This study found a significant correlation between the uptake of this compound and Ki-67, a marker for proliferating cells, making it promising for evaluating the proliferative status of solid tumors (Dehdashti et al., 2013).

• Synthetic Routes for Medicinal Chemistry : Another study focused on the development of a practical and efficient synthesis of a molecule similar to the queried compound. This work highlights the importance of creating scalable synthetic routes for potential medicinal applications (Yoshida et al., 2014).

• Metabolite Identification and Transporter-Mediated Excretion : Research identified the metabolites of a closely related compound and investigated their renal and hepatic excretion. This study contributes to understanding the pharmacokinetics of such compounds (Umehara et al., 2009).

• Probe for Sigma-2 Receptors : Another study developed a novel probe for sigma-2 receptors, which are upregulated in proliferating tumor cells. This research aids in understanding and potentially targeting cancer cell proliferation (Xu et al., 2005).

• Ligands of Apamin-Sensitive Ca2+-Activated K+ Channels : Research on methoxylated tetrahydroisoquinolinium derivatives evaluated their affinity for apamin-sensitive binding sites. This study contributes to the understanding of molecular interactions in neurological pathways (Graulich et al., 2006).

• Anticonvulsant Agents : A study synthesized N-substituted tetrahydroisoquinolines and evaluated their structure-activity relationships in developing new anticonvulsant agents. This research is significant in the field of neuropharmacology (Gitto et al., 2006).

• In Vivo Evaluation of Sigma2-Receptor Ligands : Research compared new radiolabeled compounds, closely related to the queried compound, in their ability to target the sigma(2) receptor, which is important in identifying proliferating tumor cells (Rowland et al., 2006).